Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
Brand Name:
Vulcanchem
CAS No.:
106359-93-7
VCID:
VC0008594
InChI:
InChI=1S/C19H22ClN3O2S.HO3P/c1-22(2)13-14-26(24,25)18-9-7-17(8-10-18)23-12-11-19(21-23)15-3-5-16(20)6-4-15;1-4(2)3/h3-10H,11-14H2,1-2H3;(H-,1,2,3)/p+1
SMILES:
CN(C)CCS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl.O[P+](=O)O
Molecular Formula:
C19H24ClN3O5PS+
Molecular Weight:
472.901
Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon
CAS No.: 106359-93-7
Main Products
VCID: VC0008594
Molecular Formula: C19H24ClN3O5PS+
Molecular Weight: 472.901
| CAS No. | 106359-93-7 |
|---|---|
| Product Name | Ethanamine, 2-4-3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-ylphenylsulfonyl-N,N-dimethyl-, phosphon |
| Molecular Formula | C19H24ClN3O5PS+ |
| Molecular Weight | 472.901 |
| IUPAC Name | 2-[4-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]phenyl]sulfonyl-N,N-dimethylethanamine;dihydroxy(oxo)phosphanium |
| Standard InChI | InChI=1S/C19H22ClN3O2S.HO3P/c1-22(2)13-14-26(24,25)18-9-7-17(8-10-18)23-12-11-19(21-23)15-3-5-16(20)6-4-15;1-4(2)3/h3-10H,11-14H2,1-2H3;(H-,1,2,3)/p+1 |
| Standard InChIKey | PYTLXLUOBCHERH-UHFFFAOYSA-O |
| SMILES | CN(C)CCS(=O)(=O)C1=CC=C(C=C1)N2CCC(=N2)C3=CC=C(C=C3)Cl.O[P+](=O)O |
| Last Modified | Aug 20 2021 |
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